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For researchers, scientists, and drug development professionals, the specificity of an antibody
is paramount. In the intricate web of cellular signaling, particularly within the apoptosis
cascade, the ability to distinguish between closely related proteins like caspases is critical for
generating reliable and reproducible data. This guide provides a comparative overview of the
potential cross-reactivity of Caspase-8 (CASP8) antibodies with other caspase family
members, offering insights into antibody selection and experimental design.

Caspase-8 is a critical initiator caspase in the extrinsic apoptosis pathway. Its activation,
following the engagement of death receptors, triggers a cascade of downstream effector
caspases, ultimately leading to programmed cell death. Due to the high degree of structural
similarity among caspase family members, the potential for antibody cross-reactivity is a
significant concern. This guide aims to address this by summarizing available information and
providing detailed experimental protocols for specificity validation.

Understanding Caspase Homology and Cross-
Reactivity Potential

The caspase family is characterized by conserved structural domains and sequence homology,
which is the primary reason for potential antibody cross-reactivity. Caspase-8 is most closely
related to Caspase-10, sharing significant sequence and structural similarity, particularly in the
regions often used for antigen development. This high homology makes it challenging to
produce antibodies that can definitively distinguish between these two initiator caspases. Other
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caspases, such as the effector caspases (Caspase-3, -7) and other initiator caspases
(Caspase-9), also share conserved motifs, although to a lesser extent.

Performance Comparison of Commercially Available
CASPS8 Antibodies

While many manufacturers claim high specificity for their CASP8 antibodies, direct
experimental evidence of cross-reactivity testing against a panel of other caspases is often
limited in product datasheets. The following table summarizes the specificity claims and
available validation data for representative CASP8 antibodies. It is important to note that the
absence of cross-reactivity data does not confirm specificity, but rather highlights a gap in the
provided validation.
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Antibody
(ClonellD)

Manufacturer

Host Species

Validated
Applications

Cross-
Reactivity
Information
(with other
caspases)

Caspase-8
(D35G2) XP®

Cell Signaling
Technology

Rabbit

WB, IP, IHC, IF

Claims to detect
endogenous
levels of total
caspase-8. No
explicit data
shown against a
panel of other

caspases.

Anti-Caspase-8
(C15)

Millipore (Sigma-
Aldrich)

Mouse

WB, IP

Recognizes the
p18 subunit of
human caspase-
8. Cross-
reactivity with
other caspases
is not explicitly
detailed with
comparative

data.

Caspase 8

Polyclonal

Thermo Fisher

Scientific

Rabbit

WB, IHC, IF

States reactivity
with Human,
Mouse, and Rat
Caspase-8.
Specific cross-
reactivity data
with other
caspases is not

provided.

Anti-Caspase-8
antibody

Abcam

Rabbit

WB, IHC, IF, ICC

Reacts with
Mouse, Rat, and

Human. The
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datasheet does
not present a
Western blot
against a panel
of other
recombinant

caspases.

Disclaimer: This table is based on publicly available information from manufacturer websites
and may not be exhaustive. Researchers are strongly encouraged to perform their own
validation experiments.

Key Signaling Pathways

To understand the context of CASP8 antibody utility, it is crucial to visualize its role in

apoptosis.
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Antibody Specificity Validation Workflow
Extrinsic Apoptosis Signaling Pathway
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 To cite this document: BenchChem. [Navigating Specificity: A Comparative Guide to CASP8
Antibody Cross-Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575326#cross-reactivity-of-casp8-antibodies-with-
other-caspases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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